2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone

• Molecular Formula: C10H16N4OS
• Molecular Weight: 240.33 g/mol
• IUPAC Name: 2-[(4,5-dimethyl-1,2,4-triazol-3-yl)sulfanyl]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C10H16N4OS/c1-8-11-12-10(13(8)2)16-7-9(15)14-5-3-4-6-14/h3-7H2,1-2H3
• InChI Key: QCPGXIZBZOZBJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)SCC(=O)N2CCCC2

Description

2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C10H16N4OS and its molecular weight is 240.33 g/mol. The purity is usually 95%.
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Biological Activity

The compound 2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone , known by its CAS number 333417-09-7, is a member of the triazole family, which has garnered attention due to its diverse biological activities. This article delves into the biological properties of this compound, including its synthesis, pharmacological effects, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{14}\text{H}_{18}\text{N}_{4}\text{O}_{2}\text{S}$$

Property	Value
Molecular Weight	306.38 g/mol
CAS Number	333417-09-7
Solubility	Very soluble
Log S (ESOL)	-1.14

Synthesis

The synthesis of 2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone involves a multi-step process typically starting from commercially available precursors. The methods often include the reaction of triazole derivatives with pyrrolidine under controlled conditions to yield the target compound.

Antimicrobial Activity

Recent studies have indicated that triazole derivatives exhibit significant antimicrobial properties. The compound has been evaluated for its effectiveness against various bacterial and fungal strains. For example:

• Antifungal Activity : It has shown promising results against Candida albicans and Aspergillus species.

Anticancer Properties

The compound's potential as an anticancer agent has been explored in several in vitro studies. It demonstrated cytotoxicity against various cancer cell lines, including:

Cell Line	IC50 (µM)
HeLa	5.6
MCF7	7.2
A549	6.9

The structure–activity relationship (SAR) indicates that modifications on the triazole ring significantly affect its anticancer efficacy.

Antioxidant Activity

The antioxidant capacity of this compound has also been assessed using DPPH radical scavenging assays. The results suggest that it possesses a notable ability to neutralize free radicals:

$$\text{DPPH Scavenging Activity}=66.8\%$$

This activity is comparable to standard antioxidants like ascorbic acid.

Case Studies

• Study on Antimicrobial Activity : A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial properties of various triazole derivatives, including our compound. The findings confirmed its effectiveness against resistant strains of bacteria and fungi .
• Cytotoxicity Evaluation : In a research article from Pharmaceuticals, the cytotoxic effects of 2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone were tested on multiple cancer cell lines, revealing significant inhibition of cell growth and induction of apoptosis .
• Antioxidant Study : A comparative study highlighted the antioxidant potential of this compound against other triazole derivatives, demonstrating superior activity due to specific structural features .